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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of two prevalent

industrial solvents, trichloroethylene (TCE) and perchloroethylene (PCE). Both chlorinated

hydrocarbons have been instrumental in various industrial processes, including metal

degreasing and dry cleaning. However, their widespread use has led to significant

environmental contamination, posing risks to ecosystems and human health.[1][2] This

document summarizes key quantitative data, details relevant experimental protocols, and

visualizes complex pathways and workflows to offer an objective assessment for informed

decision-making in research and development.

Physicochemical Properties
The environmental fate and transport of TCE and PCE are largely governed by their distinct

physicochemical properties. PCE, with its higher molecular weight and chlorine content,

exhibits lower water solubility and higher density compared to TCE. These characteristics

influence their partitioning in different environmental compartments.
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Property
Trichloroethylene
(TCE)

Perchloroethylene
(PCE)

Reference

Chemical Formula C₂HCl₃ C₂Cl₄ [3]

Molecular Weight 131.39 g/mol 165.83 g/mol [4]

Density at 20°C 1.465 g/mL 1.623 g/mL [3][4]

Water Solubility at 20-

25°C
1,070 - 1,100 mg/L 150 - 206 mg/L [3][4]

Vapor Pressure at 20-

25°C
58 - 74 mmHg 18.5 mmHg [3][4]

Henry's Law Constant

at 25°C

0.00985 - 0.011

atm·m³/mol

0.0177 - 0.018

atm·m³/mol
[3][4]

Log Kₒw (Octanol-

Water Partition

Coefficient)

2.42 - 2.61 2.53 - 3.40 [1][4]

Log Kₒc (Soil Organic

Carbon-Water

Partitioning

Coefficient)

2.03 - 2.7 2.2 - 2.7 [3]

Environmental Fate and Transport
The persistence and mobility of TCE and PCE in the environment are critical factors in

assessing their overall impact. Both compounds are volatile and can be transported over long

distances in the atmosphere. In subsurface environments, they are characterized by slow

degradation, leading to persistent contamination of soil and groundwater.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://serc.carleton.edu/woburn/issues/tce_toxicity.html
https://www.atsdr.cdc.gov/toxprofiles/tp18-c4.pdf
https://serc.carleton.edu/woburn/issues/tce_toxicity.html
https://www.atsdr.cdc.gov/toxprofiles/tp18-c4.pdf
https://serc.carleton.edu/woburn/issues/tce_toxicity.html
https://www.atsdr.cdc.gov/toxprofiles/tp18-c4.pdf
https://serc.carleton.edu/woburn/issues/tce_toxicity.html
https://www.atsdr.cdc.gov/toxprofiles/tp18-c4.pdf
https://serc.carleton.edu/woburn/issues/tce_toxicity.html
https://www.atsdr.cdc.gov/toxprofiles/tp18-c4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5034707/
https://www.atsdr.cdc.gov/toxprofiles/tp18-c4.pdf
https://serc.carleton.edu/woburn/issues/tce_toxicity.html
https://www.atsdr.cdc.gov/toxprofiles/tp19-c6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Trichloroethylene
(TCE)

Perchloroethylene
(PCE)

Reference

Atmospheric Half-life
~7 days (reaction with

hydroxyl radicals)

96 - 109 days

(reaction with hydroxyl

radicals)

[5]

Biodegradation

Slow in subsurface

environments; can

occur under both

anaerobic and aerobic

conditions.

Slow in subsurface

environments;

primarily anaerobic

biodegradation.

Mobility in Soil
High mobility due to

relatively low Kₒc.
Moderate mobility. [5]

Volatilization from

Water

Significant due to high

Henry's Law constant.

Significant due to high

Henry's Law constant.
[3]

Primary

Environmental Sink

Atmosphere,

groundwater

Atmosphere,

groundwater
[1][5]

Ecotoxicity
The toxic effects of TCE and PCE on various organisms are a primary concern for their

environmental risk assessment. The following table summarizes acute toxicity data for

representative aquatic and terrestrial organisms.
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Organism Endpoint
Trichloroethyle
ne (TCE)

Perchloroethyl
ene (PCE)

Reference

Aquatic

Daphnia magna

(Water Flea)
48-hour LC₅₀ 11.2 - 29.1 mg/L 7.5 - 18 mg/L

Oncorhynchus

mykiss (Rainbow

Trout)

96-hour LC₅₀ 5.0 - 44.7 mg/L 4.8 - 13.3 mg/L

Terrestrial

Eisenia fetida

(Earthworm)
14-day LC₅₀

Data not readily

available

Data not readily

available

Lactuca sativa

(Lettuce)

Seed

Germination

EC₅₀

Data not readily

available

Data not readily

available

Various Plants

Observable

damage (wilting,

failure of

gravitropic

response)

>0.5 mM

(aqueous phase)

Data not readily

available
[6]

Experimental Protocols
Determination of Soil Sorption Coefficient (Koc)
The soil sorption coefficient (Koc) is a critical parameter for predicting the mobility of organic

compounds in soil. A common method for its determination is the batch equilibrium technique.

Protocol:

Soil Preparation: Air-dry and sieve soil samples to remove large debris. Determine the

organic carbon content of the soil using a suitable method (e.g., Walkley-Black method).
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Solution Preparation: Prepare stock solutions of TCE and PCE in a solvent such as

methanol. Create a series of aqueous solutions with varying concentrations of the target

compound by spiking deionized water with the stock solution.

Equilibration: Add a known mass of soil to a series of vials. Add a known volume of the

prepared aqueous solutions to each vial. Seal the vials and shake them on a mechanical

shaker for a predetermined period (e.g., 24 hours) to reach equilibrium.

Analysis: After equilibration, centrifuge the vials to separate the soil and the aqueous phase.

Analyze the concentration of TCE or PCE remaining in the aqueous phase using gas

chromatography-mass spectrometry (GC-MS).

Calculation: The amount of sorbed compound is calculated by the difference between the

initial and equilibrium aqueous concentrations. The soil-water distribution coefficient (Kd) is

then calculated as the ratio of the sorbed concentration to the aqueous concentration at

equilibrium. Koc is then determined by normalizing Kd to the fraction of organic carbon in the

soil (Koc = Kd / foc).

Acute Toxicity Testing with Daphnia magna
Acute toxicity tests with Daphnia magna are widely used to assess the short-term effects of

chemicals on aquatic invertebrates.[7]

Protocol:

Test Organisms: Use neonates (<24 hours old) of Daphnia magna from a healthy laboratory

culture.[7]

Test Solutions: Prepare a series of test concentrations of TCE or PCE in a suitable culture

medium. A control group with only the culture medium is also required.[7]

Exposure: Place a specific number of daphnids (e.g., 10) into each test vessel containing the

different concentrations of the test substance.[7]

Incubation: Incubate the test vessels for 48 hours under controlled conditions of temperature

(20 ± 2 °C) and light (16-hour light/8-hour dark cycle).[7]
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Observation: After 48 hours, count the number of immobilized daphnids in each test vessel.

Immobilization is defined as the lack of movement for 15 seconds after gentle agitation.[7]

Data Analysis: Calculate the 48-hour LC₅₀ (median lethal concentration) or EC₅₀ (median

effective concentration) value and its 95% confidence limits using appropriate statistical

methods (e.g., probit analysis).[7]

Signaling Pathways and Environmental Workflows
TCE-Induced Renal Injury Signaling Pathway
Trichloroethylene exposure has been linked to kidney damage. One of the proposed

mechanisms involves the activation of the NF-κB signaling pathway, which leads to an

inflammatory response and subsequent renal injury.[8][9][10][11]
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TCE-induced renal injury via NF-κB pathway.
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Experimental Workflow for Contaminated Site
Assessment and Remediation
The assessment and remediation of sites contaminated with chlorinated solvents like TCE and

PCE follow a structured workflow to ensure effective cleanup and risk management.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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